Cas no 1194376-28-7 (5-bromo-1-benzofuran-3-carbaldehyde)

• Product Name: 5-bromo-1-benzofuran-3-carbaldehyde
• CAS No: 1194376-28-7
• MF: C₉H₅BrO₂
• MW: 225.038801908493
• CID: 2616292
• PubChem ID: 72218714
• Update Time: 2025-04-21

5-bromo-1-benzofuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-benzofuran-3-carbaldehyde
• 5-BROMOBENZOFURAN-3-CARBALDEHYDE
• SCHEMBL15951253
• MFCD11877835
• 1194376-28-7
• SY310203

• Inchi： 1S/C9H5BrO2/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-5H
• InChI Key： VILXERCFVATELQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=O)=CO2

Computed Properties

• Exact Mass: 223.94729Da
• Monoisotopic Mass: 223.94729Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.676±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.074 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans